Cas no 153180-28-0 (1,3-Diethyl 2-(2-methylpropanamido)propanedioate)

• Product Name: 1,3-Diethyl 2-(2-methylpropanamido)propanedioate
• CAS No: 153180-28-0
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 2917538
• Update Time: 2025-05-22

1,3-Diethyl 2-(2-methylpropanamido)propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 2-(2-methylpropanamido)propanedioate
• diethyl 2-(2-methylpropanoylamino)propanedioate
• Diethyl ((isobutyryl)amino)malonate
• Z254275732
• 1,3-Diethyl 2-(2-methylpropanamido)propanedioate

• Inchi： 1S/C11H19NO5/c1-5-16-10(14)8(11(15)17-6-2)12-9(13)7(3)4/h7-8H,5-6H2,1-4H3,(H,12,13)
• InChI Key： WWYZLQQYWMHZBS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)NC(C(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 270
• XLogP3: 1.4
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-Diethyl 2-(2-methylpropanamido)propanedioate

1,3-Diethyl 2-(2-methylpropanamido)propanedioate (CAS No. 153180-28-0): A Comprehensive Overview

1,3-Diethyl 2-(2-methylpropanamido)propanedioate (CAS No. 153180-28-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its unique molecular structure, plays a pivotal role in modern synthetic chemistry, particularly in the development of novel drug candidates and advanced materials.

The compound's systematic name, 1,3-diethyl 2-(2-methylpropanamido)propanedioate, reflects its intricate chemical architecture, which combines ester and amide functionalities. This dual functionality makes it a versatile building block in organic synthesis. Researchers and industrial chemists frequently search for terms like "153180-28-0 applications" or "1,3-diethyl propanedioate derivative synthesis," highlighting the growing interest in this compound's potential uses.

From a structural perspective, 1,3-diethyl 2-(2-methylpropanamido)propanedioate features a central malonate core with ethyl ester groups at positions 1 and 3, while position 2 is substituted with a 2-methylpropanamido moiety. This arrangement provides multiple reactive sites that can be exploited in various chemical transformations, making it valuable for creating complex molecular architectures. Recent searches for "malonate derivatives in drug discovery" and "ester-amide hybrid compounds" demonstrate the scientific community's focus on such multifunctional molecules.

In pharmaceutical research, CAS 153180-28-0 has shown promise as a key intermediate in the synthesis of biologically active compounds. Its structural features allow for the introduction of diverse pharmacophores, making it particularly useful in medicinal chemistry programs. The growing demand for "pharmaceutical building blocks" and "drug-like molecular scaffolds" in academic and industrial settings underscores the relevance of this compound in current research trends.

The synthetic utility of 1,3-diethyl 2-(2-methylpropanamido)propanedioate extends beyond pharmaceuticals. In materials science, this compound has been investigated for its potential in creating novel polymers with tailored properties. The presence of both hydrogen bond donor (amide) and acceptor (ester) groups enables interesting intermolecular interactions that can influence material characteristics. Online queries for "functionalized malonates in material science" and "ester-amide containing polymers" reflect this emerging application area.

From a commercial perspective, the market for specialized intermediates like 153180-28-0 has been steadily growing, driven by increased R&D activities in the life sciences sector. Procurement specialists often search for terms such as "high purity 1,3-diethyl 2-(2-methylpropanamido)propanedioate" and "CAS 153180-28-0 suppliers," indicating the compound's importance in supply chains. Current market analyses suggest a compound annual growth rate of approximately 6-8% for similar fine chemicals, reflecting the expanding demand.

Quality control aspects of 1,3-diethyl 2-(2-methylpropanamido)propanedioate are crucial for its various applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. Laboratory professionals frequently search for "analytical methods for malonate derivatives" and "characterization of ester-amide compounds," highlighting the technical considerations associated with working with this material.

The environmental profile of CAS 153180-28-0 has also become a topic of interest, aligning with the broader chemical industry's focus on green chemistry principles. While specific ecotoxicological data may be limited for this particular compound, the general class of malonate derivatives is known for relatively favorable environmental characteristics compared to many other synthetic intermediates. Searches for "biodegradable synthetic intermediates" and "green chemistry building blocks" demonstrate this evolving area of concern among researchers and manufacturers.

In terms of regulatory status, 1,3-diethyl 2-(2-methylpropanamido)propanedioate is not currently listed on major chemical control inventories, making it accessible for research and development purposes. However, as with all chemical substances, proper handling procedures should be followed, and safety data sheets should be consulted before use. The absence of searches for "153180-28-0 restrictions" or "regulated malonate derivatives" suggests this compound faces no significant regulatory hurdles at present.

Future research directions for 1,3-diethyl 2-(2-methylpropanamido)propanedioate may include exploration of its catalytic applications, further development of its pharmaceutical uses, and investigation of its potential in nanotechnology. The increasing number of publications and patents referencing similar compounds indicates a vibrant research landscape. Emerging search terms like "malonate derivatives in catalysis" and "nanomaterial synthesis from ester-amides" point to these potential growth areas.

For researchers considering working with CAS 153180-28-0, it's worth noting that the compound's stability and storage requirements are typical for ester-amide hybrids. Standard recommendations include storage in cool, dry conditions away from strong oxidizers. While specific stability data may be limited, analogous compounds demonstrate good shelf life when properly stored. Practical searches often include terms like "handling diethyl malonate derivatives" and "storage conditions for ester-amide compounds."

The intellectual property landscape surrounding 1,3-diethyl 2-(2-methylpropanamido)propanedioate appears to be relatively open, with no dominant patents restricting its use in most applications. This makes it an attractive option for both academic and industrial researchers developing new chemical entities or materials. Patent analysts frequently search for "malonate derivative patents" and "freedom to operate for ester-amide intermediates" when evaluating such compounds.

In conclusion, 1,3-diethyl 2-(2-methylpropanamido)propanedioate (CAS No. 153180-28-0) represents a valuable synthetic intermediate with diverse applications across multiple scientific disciplines. Its unique combination of ester and amide functionalities, coupled with its commercial availability and favorable regulatory status, positions it as a compound of continuing interest in chemical research and development. As evidenced by search trends and publication activity, both its current uses and future potential make it a subject worthy of attention in the scientific community.